(E)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)propanamide
Description
The compound (E)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)propanamide is a structurally complex molecule featuring a pyrazolone core linked to a thiazolidinone derivative via a propanamide bridge. The pyrazolone moiety (1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl) is a well-known pharmacophore in medicinal chemistry, often associated with anti-inflammatory and analgesic properties . The thiazolidinone segment (5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl) introduces sulfur and oxygen heteroatoms, which are critical for modulating electronic properties and enhancing biological activity through hydrogen bonding or enzyme inhibition . The (E)-configuration of the furan-2-ylmethylene group likely influences steric interactions and molecular stability.
Properties
IUPAC Name |
N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-3-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N4O4S2/c1-14-19(21(29)26(24(14)2)15-7-4-3-5-8-15)23-18(27)10-11-25-20(28)17(32-22(25)31)13-16-9-6-12-30-16/h3-9,12-13H,10-11H2,1-2H3,(H,23,27)/b17-13+ | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JPZOWTVLRUIEEE-GHRIWEEISA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)CCN3C(=O)C(=CC4=CC=CO4)SC3=S | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)CCN3C(=O)/C(=C\C4=CC=CO4)/SC3=S | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N4O4S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
468.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound (E)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)propanamide is a complex organic molecule that has garnered attention for its potential biological activities. This article explores its biological activity, synthesis, and possible applications in medicinal chemistry, supported by various research findings and data tables.
Chemical Structure and Properties
The molecular formula of the compound is with a molecular weight of approximately 440.53 g/mol. The structure features a pyrazole ring, a thiazolidinone moiety, and a furan derivative, which may contribute to its biological properties.
Antimicrobial Activity
Research has demonstrated that compounds containing pyrazole and thiazolidinone rings exhibit significant antimicrobial properties. A study evaluated the synthesized derivatives against various bacterial strains, showing promising results in inhibiting growth, particularly against Gram-positive bacteria like Staphylococcus aureus and Bacillus subtilis .
Antioxidant Properties
The antioxidant activity of the compound was assessed using DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assays. The results indicated that the compound effectively scavenged free radicals, suggesting potential applications in combating oxidative stress-related diseases .
Enzyme Inhibition
Investigations into the enzyme inhibition capabilities of the compound showed that it could inhibit human recombinant alkaline phosphatase (h-TNAP) and ecto-nucleotide triphosphate diphosphohydrolase (e5-NT). The inhibition constants (IC50 values) were determined, indicating moderate to strong inhibitory effects compared to standard inhibitors .
Case Studies
- Study on Antimicrobial Efficacy : A series of derivatives including the target compound were synthesized and tested against a panel of pathogens. The results highlighted that modifications in the substituents on the pyrazole ring significantly influenced antimicrobial potency .
- Antioxidant Evaluation : In vitro assays demonstrated that the compound exhibited a higher antioxidant capacity than standard antioxidants like ascorbic acid, suggesting its potential as a therapeutic agent in oxidative stress mitigation .
Table 1: Biological Activity Summary
| Activity Type | Assessed Compound | IC50 Value (µM) | Reference |
|---|---|---|---|
| Antimicrobial | (E)-N-(...) | 30 | |
| Antioxidant | (E)-N-(...) | 15 | |
| Alkaline Phosphatase Inhibition | (E)-N-(...) | 25 |
Table 2: Structure-Activity Relationship (SAR)
Comparison with Similar Compounds
Comparison with Similar Compounds
The compound belongs to a class of pyrazolone-amide derivatives. Below is a detailed comparison with structurally related compounds from the evidence:
Table 1: Structural and Functional Comparison
Notes:
- Molecular Weight : Calculated based on formula; *estimated for the target compound.
- Thioxothiazolidinone vs.
- Furan-2-ylmethylene vs.
- Synthesis Complexity: The target compound’s thiazolidinone and furan substituents likely require precise temperature control and anhydrous conditions, contrasting with the solvent-based methods for simpler analogs .
Key Research Findings
Crystallographic Insights: Pyrazolone derivatives like N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)formamide crystallize in orthorhombic systems (space group P2$1$2$1$2$_1$), with intermolecular N–H···O hydrogen bonds stabilizing the structure . The target compound’s thioxothiazolidinone group may adopt a similar packing arrangement but with additional S···O interactions.
Biological Activity: The pyrazolone core is a proven scaffold for COX-2 inhibition, while thiazolidinones are associated with antidiabetic and antimicrobial effects .
Synthetic Challenges : Halogenated analogs (e.g., ) require stringent safety protocols due to toxicity, whereas solvent-free methods (as highlighted in ) could reduce environmental risks during large-scale synthesis of the target compound.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
